Cas no 2649059-16-3 (methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2649059-16-3
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5838518
• PubChem ID: 165760484
• Update Time: 2025-06-13

methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1777804
• methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2649059-16-3

• Inchi： 1S/C9H11N3O3/c1-6(10-5-13)8-4-7(9(14)15-3)11-12(8)2/h4,6H,1-3H3
• InChI Key： ZWHORLVYGIKJDH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)N=C=O)N(C)N=1)=O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate

Recent Advances in the Application of Methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2649059-16-3) in Chemical Biology and Pharmaceutical Research

The compound methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2649059-16-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic compound, featuring both an isocyanate and an ester functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and inflammation.

One of the key advantages of methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate lies in its ability to act as a reactive scaffold for the construction of more complex molecular architectures. The isocyanate group, in particular, enables facile conjugation with nucleophiles such as amines and alcohols, making it a valuable tool for the synthesis of urea and carbamate derivatives. These derivatives have shown promising biological activities in preclinical studies, including inhibition of specific enzymatic targets involved in disease pathways.

Recent research has focused on optimizing the synthetic routes for methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient two-step synthesis starting from commercially available 1-methyl-1H-pyrazole-3-carboxylic acid, with an overall yield of 78%. This advancement has facilitated broader access to the compound for exploratory research and drug development efforts.

In terms of biological applications, methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate has been employed as a key intermediate in the development of kinase inhibitors. A recent patent application (WO2023051234) disclosed its use in the synthesis of novel pyrazole-based compounds with potent activity against protein kinases implicated in cancer progression. The structural flexibility of this compound allows for diverse modifications, enabling researchers to fine-tune the pharmacological properties of the resulting drug candidates.

Furthermore, the compound's potential in targeted drug delivery systems has been investigated. Researchers have utilized its reactive isocyanate group to conjugate with antibody fragments, creating antibody-drug conjugates (ADCs) with improved specificity for tumor cells. This approach, reported in a 2024 study in Bioconjugate Chemistry, demonstrated enhanced therapeutic efficacy while minimizing off-target effects in animal models of lymphoma.

Despite these promising developments, challenges remain in the broader application of methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate. Stability issues related to the isocyanate group under physiological conditions have prompted investigations into protective strategies and alternative formulations. Recent work published in Organic Process Research & Development (2023) proposed the use of microencapsulation techniques to improve the compound's stability during storage and transportation.

Looking forward, methyl 5-(1-isocyanatoethyl)-1-methyl-1H-pyrazole-3-carboxylate continues to be a compound of significant interest in pharmaceutical research. Its dual functionality and synthetic accessibility position it as a valuable building block for the development of next-generation therapeutics. Ongoing research is exploring its potential in additional therapeutic areas, including neurodegenerative diseases and infectious diseases, where its ability to form stable conjugates with bioactive molecules may prove particularly advantageous.